Cas no 25415-76-3 (2-Butenoic acid, pentylester)

• Product Name: 2-Butenoic acid, pentylester
• CAS No: 25415-76-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 272726
• PubChem ID: 6045488
• Update Time: 2025-04-19

2-Butenoic acid, pentylester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, pentylester
• pentyl but-2-enoate
• amyl crotonate
• pentyl 2-butenoate
• SCHEMBL182438
• PWYYERNADDIMJR-QPJJXVBHSA-N
• AI3-06016
• 25415-76-3
• SCHEMBL1068258
• CHEMBL3273385
• 2-Butenoic acid, pentyl ester
• Q63398806
• NSC 53944
• SCHEMBL6401817
• EINECS 246-956-4

• Inchi： 1S/C9H16O2/c1-3-5-6-8-11-9(10)7-4-2/h4,7H,3,5-6,8H2,1-2H3/b7-4+
• InChI Key： PWYYERNADDIMJR-QPJJXVBHSA-N
• SMILES： O(C(/C=C/C)=O)CCCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters